Azetidin-3-yl(4-methoxyindolin-1-yl)methanone

Specification

• CAS No.: 2098015-89-3
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol
• IUPAC Name: azetidin-3-yl-(4-methoxy-2,3-dihydroindol-1-yl)methanone
• Standard InChI: InChI=1S/C13H16N2O2/c1-17-12-4-2-3-11-10(12)5-6-15(11)13(16)9-7-14-8-9/h2-4,9,14H,5-8H2,1H3
• Standard InChI Key: OIEYFYXDUYMPKJ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC2=C1CCN2C(=O)C3CNC3
• Canonical SMILES: COC1=CC=CC2=C1CCN2C(=O)C3CNC3

Introduction

Azetidin-3-yl(4-methoxyindolin-1-yl)methanone is a complex organic compound with the CAS number 2098015-89-3. It is characterized by its molecular formula, C13H16N2O2, and a molecular weight of approximately 232.2783 g/mol. This compound combines azetidine and indoline rings, which are both significant in pharmaceutical chemistry due to their potential biological activities.

Synthesis and Preparation

The synthesis of Azetidin-3-yl(4-methoxyindolin-1-yl)methanone typically involves reactions that form the methanone linkage between the azetidine and indoline moieties. While specific synthesis protocols for this compound are not widely detailed in the literature, general methods for synthesizing similar compounds often involve condensation reactions or aza-Michael additions.

Biological and Pharmaceutical Significance

The azetidine and indoline rings in Azetidin-3-yl(4-methoxyindolin-1-yl)methanone are of interest in pharmaceutical chemistry due to their potential biological activities. Azetidine derivatives have been explored for various therapeutic applications, including as building blocks for combinatorial libraries. Indoline derivatives have shown promise in different biological assays, though specific data on Azetidin-3-yl(4-methoxyindolin-1-yl)methanone is limited.

Research Findings and Future Directions

While detailed research findings specifically on Azetidin-3-yl(4-methoxyindolin-1-yl)methanone are scarce, its components suggest potential applications in drug development. Future research could focus on exploring its biological activities, optimizing synthesis methods, and evaluating its drug-like properties using tools like SwissAdme.